Cas no 119409-95-9 (3-Isoxazolamine,5-hexyl-)
3-Isoxazolamine,5-hexyl- structure
Product Name:3-Isoxazolamine,5-hexyl-
CAS No:119409-95-9
MF:C9H16N2O
MW:168.236142158508
CID:132178
PubChem ID:22155818
Update Time:2025-04-19
3-Isoxazolamine,5-hexyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolamine,5-hexyl-
- 3-Isoxazolamine,5-hexyl-(9CI)
- 5-HEXYL-1,2-OXAZOL-3-AMINE
- SCHEMBL4097027
- 119409-95-9
- 5-Hexylisoxazol-3-amine
-
- Inchi: 1S/C9H16N2O/c1-2-3-4-5-6-8-7-9(10)11-12-8/h7H,2-6H2,1H3,(H2,10,11)
- InChI Key: DNDNXOGZEUDOJK-UHFFFAOYSA-N
- SMILES: O1C(=CC(N)=N1)CCCCCC
Computed Properties
- Exact Mass: 168.12638
- Monoisotopic Mass: 168.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52A^2
- XLogP3: 2.8
Experimental Properties
- PSA: 52.05
3-Isoxazolamine,5-hexyl- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
119409-95-9 (3-Isoxazolamine,5-hexyl-) Related Products
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